Cas no 1889095-66-2 (2-Bromo-4-isobutyl-1-methoxybenzene)

• Product Name: 2-Bromo-4-isobutyl-1-methoxybenzene
• CAS No: 1889095-66-2
• MF: C₁₁H₁₅BrO
• MW: 243.14
• CID: 5076384
• Update Time: 2025-07-25

2-Bromo-4-isobutyl-1-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-isobutyl-1-methoxybenzene

• Inchi： 1S/C11H15BrO/c1-8(2)6-9-4-5-11(13-3)10(12)7-9/h4-5,7-8H,6H2,1-3H3
• InChI Key： KAZZAJSSGRLDMO-UHFFFAOYSA-N
• SMILES： C1C(Br)=C(OC)C=CC=1CC(C)C

Additional information on 2-Bromo-4-isobutyl-1-methoxybenzene

Professional Introduction to 2-Bromo-4-isobutyl-1-methoxybenzene (CAS No. 1889095-66-2)

2-Bromo-4-isobutyl-1-methoxybenzene, identified by the Chemical Abstracts Service Number (CAS No.) 1889095-66-2, is a significant organic compound that has garnered considerable attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound belongs to the class of aromatic hydrocarbons substituted with bromine, isobutyl, and methoxy groups, making it a versatile intermediate in the synthesis of various biologically active molecules.

The structural features of 2-Bromo-4-isobutyl-1-methoxybenzene contribute to its utility in medicinal chemistry. The presence of a bromine atom at the 2-position allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Additionally, the isobutyl group at the 4-position introduces steric hindrance, influencing the compound's electronic properties and reactivity. The methoxy group at the 1-position serves as an electron-donating moiety, enhancing the electrophilicity of the aromatic ring and facilitating electrophilic aromatic substitution reactions.

In recent years, 2-Bromo-4-isobutyl-1-methoxybenzene has been explored in the development of novel pharmaceutical agents. Its structural framework is conducive to designing molecules with potential therapeutic applications in oncology, inflammation, and central nervous system disorders. For instance, derivatives of this compound have been investigated for their ability to modulate kinase activity, which is a critical target in cancer therapy. The bromine substituent provides a handle for introducing further complexity through transition-metal-catalyzed reactions, enabling the synthesis of heterocyclic compounds that exhibit enhanced pharmacological properties.

One of the most compelling aspects of 2-Bromo-4-isobutyl-1-methoxybenzene is its role as a precursor in the synthesis of small-molecule inhibitors. Researchers have leveraged its scaffold to develop compounds that interfere with key biological pathways involved in disease progression. For example, studies have demonstrated its utility in generating inhibitors targeting Bruton's tyrosine kinase (BTK), a protein implicated in B-cell malignancies. The combination of bromine and isobutyl groups allows for precise tuning of binding interactions with biological targets, leading to improved drug-like characteristics such as selectivity and potency.

The methoxy group in 2-Bromo-4-isobutyl-1-methoxybenzene also plays a crucial role in modulating the compound's pharmacokinetic profile. Electron-donating groups like methoxy enhance lipophilicity, which can improve membrane permeability and oral bioavailability. This characteristic is particularly valuable in drug discovery, where optimizing pharmacokinetic properties is essential for achieving therapeutic efficacy. Furthermore, the presence of multiple substituents provides opportunities for SAR (Structure-Activity Relationship) studies, allowing medicinal chemists to systematically explore how different functional groups influence biological activity.

Advances in synthetic methodologies have further expanded the utility of 2-Bromo-4-isobutyl-1-methoxybenzene. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient and scalable production of this compound and its derivatives. These innovations not only accelerate drug discovery but also reduce costs associated with traditional batch processing methods. As a result, 2-Bromo-4-isobutyl-1-methoxybenzene has become an indispensable building block in pharmaceutical research laboratories worldwide.

The compound's versatility extends beyond oncology applications. Emerging research suggests its potential use in addressing neurological disorders by modulating neurotransmitter receptors or ion channels. The ability to introduce diverse functional groups via cross-coupling reactions allows for the creation of highly tailored molecules that can interact selectively with biological targets. This flexibility makes 2-Bromo-4-isobutyl-1-methoxybenzene a valuable asset in developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In conclusion,2-Bromo-4-isobutyl-1-methoxybenzene (CAS No. 1889095-66-2) represents a cornerstone in modern drug discovery due to its structural complexity and synthetic adaptability. Its role as an intermediate in producing biologically active compounds underscores its importance across multiple therapeutic areas. As research continues to uncover new applications for this compound, its significance in pharmaceutical chemistry is poised to grow even further.